4-tert-butyl-N-[4-[4-[(4-tert-butylbenzoyl)amino]-3-methylphenyl]-2-methylphenyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[4-[4-[(4-tert-butylbenzoyl)amino]-3-methylphenyl]-2-methylphenyl]benzamide
• InChI: InChI=1S/C36H40N2O2/c1-23-21-27(13-19-31(23)37-33(39)25-9-15-29(16-10-25)35(3,4)5)28-14-20-32(24(2)22-28)38-34(40)26-11-17-30(18-12-26)36(6,7)8/h9-22H,1-8H3,(H,37,39)(H,38,40)
• InChI Key: BSZJGOYWURMQAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C)NC(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C36H40N2O2
• Molecular Weight: 532.7 g/mol

Description

4-tert-butyl-N-[4-[4-[(4-tert-butylbenzoyl)amino]-3-methylphenyl]-2-methylphenyl]benzamide is a useful research compound. Its molecular formula is C36H40N2O2 and its molecular weight is 532.728. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Polymeric Materials

Polyamides and polyhydrazides based on derivatives of 4-tert-butylcatechol and hydroquinone have been synthesized, demonstrating significant solubility in polar solvents and the ability to form transparent, flexible films. These materials exhibit high thermal stability, with glass transition temperatures exceeding 200°C and decomposition temperatures above 480°C, making them suitable for high-performance applications (Hsiao et al., 2000) (Hsiao et al., 1999).

Asymmetric Synthesis and Catalysis

Research on P-chiral phosphine ligands with tert-butylmethylphosphino groups for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes has shown excellent enantioselectivities and high catalytic activities. This work highlights the potential of using specifically designed ligands for the efficient synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Organic Synthesis and Functional Materials

Studies on the synthesis and optical properties of poly(p-benzamide)s bearing oligothiophene on the amide nitrogen atom through an alkylene spacer have revealed interesting photoluminescence properties, which could be useful for the development of new optoelectronic materials (Takagi et al., 2013).

Structural and Spectroscopic Analysis

The synthesis and characterization of aromatic polyamides based on bis(ether-carboxylic acid) or a dietheramine derived from tert-butylhydroquinone have shown that these compounds form highly stable and organosoluble materials with potential applications in advanced materials science (Yang et al., 1999).